Cas no 1396879-13-2 (N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide is a specialized heterocyclic compound featuring a tetrazole core substituted with a 4-fluorophenyl group and an amide-linked dimethoxyethyl side chain. Its structural design confers stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the fluorophenyl moiety enhances its potential for bioactivity, while the dimethoxyethyl group improves solubility and functional versatility. This compound is particularly useful in medicinal chemistry for the development of novel therapeutic agents, owing to its balanced physicochemical properties and compatibility with further derivatization. Its well-defined synthetic pathway ensures consistent purity and scalability for research and industrial applications.

N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide structure

1396879-13-2 structure

Product Name:N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

CAS No:1396879-13-2

MF:C₁₂H₁₄FN₅O₃

MW:295.269665241241

CID:5819077

PubChem ID:71791432

Update Time:2025-05-25

N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)tetrazole-5-carboxamide
- N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
- N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide
- VU0538868-1
- 1396879-13-2
- AKOS024541385
- F6237-1658
- Inchi： 1S/C12H14FN5O3/c1-20-10(21-2)7-14-12(19)11-15-17-18(16-11)9-5-3-8(13)4-6-9/h3-6,10H,7H2,1-2H3,(H,14,19)
- InChI Key： QVLVJTWVIXAMON-UHFFFAOYSA-N
- SMILES： N1=C(C(NCC(OC)OC)=O)N=NN1C1=CC=C(F)C=C1

Computed Properties

Exact Mass: 295.10806749g/mol
Monoisotopic Mass: 295.10806749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 91.2Å²

N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6237-1658-2μmol	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	2μmol	$57.0	2023-09-09
Life Chemicals	F6237-1658-5μmol	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	5μmol	$63.0	2023-09-09
Life Chemicals	F6237-1658-10μmol	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	10μmol	$69.0	2023-09-09
Life Chemicals	F6237-1658-20μmol	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	20μmol	$79.0	2023-09-09
Life Chemicals	F6237-1658-1mg	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	1mg	$54.0	2023-09-09
Life Chemicals	F6237-1658-2mg	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	2mg	$59.0	2023-09-09
Life Chemicals	F6237-1658-3mg	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	3mg	$63.0	2023-09-09
Life Chemicals	F6237-1658-4mg	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	4mg	$66.0	2023-09-09
Life Chemicals	F6237-1658-5mg	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	5mg	$69.0	2023-09-09
Life Chemicals	F6237-1658-10mg	N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396879-13-2	10mg	$79.0	2023-09-09

N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Related Literature

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Additional information on N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Research Briefing on N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396879-13-2)

In recent years, the compound N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396879-13-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound, characterized by its unique tetrazole-carboxamide scaffold, has shown promise in various preclinical studies, particularly in the context of enzyme inhibition and targeted drug delivery.

The synthesis of N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide involves a multi-step process that includes the formation of the tetrazole ring and subsequent functionalization with the dimethoxyethyl and fluorophenyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized product.

Biological studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes, including those involved in inflammatory pathways and cancer progression. For instance, in vitro assays have demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range. Additionally, molecular docking studies suggest that the fluorophenyl moiety plays a critical role in binding to the active site of target enzymes, thereby enhancing its inhibitory potency.

Beyond enzyme inhibition, N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has also been explored for its potential in drug delivery systems. Its unique chemical structure allows for conjugation with nanoparticles and other carriers, facilitating targeted delivery to diseased tissues. Preliminary in vivo studies in animal models have shown promising results, with reduced systemic toxicity and improved therapeutic efficacy compared to conventional treatments.

Despite these encouraging findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic optimization, scalability of synthesis, and long-term safety profiles need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide.

In conclusion, the compound N-(2,2-dimethoxyethyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities and potential for targeted drug delivery make it a valuable subject of ongoing research. Continued exploration of its mechanisms of action and optimization of its chemical properties will be critical in advancing this molecule toward clinical applications.